Cas no 57513-12-9 (4-chloro-1-methoxy-2-methylbut-2-ene)
4-chloro-1-methoxy-2-methylbut-2-ene Chemical and Physical Properties
Names and Identifiers
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- 2-Butene, 4-chloro-1-methoxy-2-methyl-, (E)-
- 2-Butene, 4-chloro-1-methoxy-2-methyl-, (E)- (9CI)
- 4-chloro-1-methoxy-2-methylbut-2-ene
- AKOS006383704
- 57513-12-9
- EN300-1137341
-
- Inchi: 1S/C6H11ClO/c1-6(3-4-7)5-8-2/h3H,4-5H2,1-2H3/b6-3+
- InChI Key: PSWHTVVYZMDLKA-ZZXKWVIFSA-N
- SMILES: C(OC)/C(/C)=C/CCl
Computed Properties
- Exact Mass: 134.0498427Da
- Monoisotopic Mass: 134.0498427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
4-chloro-1-methoxy-2-methylbut-2-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137341-0.05g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1137341-0.1g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1137341-0.25g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1137341-0.5g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1137341-1.0g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1137341-2.5g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1137341-5.0g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1137341-10.0g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1137341-1g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1137341-5g |
4-chloro-1-methoxy-2-methylbut-2-ene |
57513-12-9 | 95% | 5g |
$2650.0 | 2023-10-26 |
4-chloro-1-methoxy-2-methylbut-2-ene Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-chloro-1-methoxy-2-methylbut-2-ene
Professional Introduction to 4-chloro-1-methoxy-2-methylbut-2-ene (CAS No. 57513-12-9)
4-chloro-1-methoxy-2-methylbut-2-ene, identified by its Chemical Abstracts Service (CAS) number 57513-12-9, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of alkenes, characterized by the presence of a carbon-carbon double bond, and its structural features—specifically the chloro and methoxy substituents—make it a versatile intermediate in organic synthesis. The 4-chloro group introduces reactivity suitable for nucleophilic substitution reactions, while the 1-methoxy and 2-methyl groups contribute to its stability and influence its electronic properties, making it a valuable building block in the development of more complex molecules.
The compound’s molecular structure, consisting of a four-carbon chain with a double bond between the second and third carbons, allows for diverse functionalization strategies. This structural motif is particularly relevant in the synthesis of fine chemicals and pharmaceuticals, where regioselective modifications are often required. The CAS no 57513-12-9 registry number ensures its unique identification and facilitates accurate referencing in scientific literature, patents, and regulatory submissions.
In recent years, 4-chloro-1-methoxy-2-methylbut-2-ene has been explored in various synthetic pathways due to its ability to undergo multiple transformations. For instance, the chloro substituent can be displaced by a range of nucleophiles, including amines, alcohols, and thiols, enabling the construction of more complex heterocyclic structures. Additionally, the methoxy group can participate in etherification reactions or serve as a protecting group in multi-step syntheses. These attributes have made it a staple in laboratory settings where rapid and efficient synthesis of target molecules is paramount.
One of the most compelling applications of 4-chloro-1-methoxy-2-methylbut-2-ene lies in its role as a precursor in pharmaceutical research. The compound’s structural framework closely resembles that of several bioactive molecules, making it an attractive candidate for generating novel drug candidates. Researchers have leveraged its reactivity to develop intermediates for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce specific functional groups at defined positions on the molecule allows for fine-tuning of pharmacological properties such as solubility, bioavailability, and metabolic stability.
Recent advancements in catalytic systems have further expanded the utility of 4-chloro-1-methoxy-2-methylbut-2-ene. Transition-metal-catalyzed reactions, particularly those involving palladium or copper complexes, have enabled more efficient and selective transformations. For example, cross-coupling reactions like Suzuki-Miyaura or Heck couplings can be employed to introduce aryl or vinyl groups into the molecule, broadening its applicability in medicinal chemistry. These developments underscore the compound’s significance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.
The synthesis of 4-chloro-1-methoxy-2-methylbut-2-ene itself is typically achieved through controlled reactions such as olefination or rearrangement processes. Advanced techniques like flow chemistry have been utilized to optimize yields and purity while minimizing byproduct formation. Such methodologies align with contemporary trends toward greener and more sustainable chemical processes, reducing waste and energy consumption without compromising efficiency.
From an industrial perspective, the demand for high-purity 4-chloro-1-methoxy-2-methylbut-2-ene (CAS no 57513-12-9) has driven innovations in purification technologies. Chromatographic methods combined with distillation or crystallization ensure that researchers receive materials suitable for sensitive applications like crystallographic studies or high-throughput screening assays. The compound’s stability under various storage conditions also makes it practical for large-scale production runs required by pharmaceutical companies.
The integration of computational chemistry into synthetic planning has further highlighted the importance of 4-chloro-1-methoxy-2-methylbut-2-ene. Molecular modeling software allows researchers to predict reaction outcomes with high accuracy before conducting experiments in the lab. This predictive capability not only saves time but also reduces costs associated with trial-and-error approaches. By simulating interactions between 4-chloro groups and potential nucleophiles within virtual environments, scientists can design synthetic routes that maximize yield while minimizing unwanted side reactions.
In conclusion,4-chloro-(CAS no 57513)-1 methoxy - - - - - - -- -- -- -- - -- -- -- - -- -- -- - - --- --- --- --- --- --- --- --- --- --- ------------------------------------ --- -- methylbut-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but-- but----ene (CAS no 57513----12----9) remains a cornerstone in modern organic synthesis due to its structural versatility and reactivity profile . Its contributions span from academic research endeavors to industrial applications , particularly in pharmaceutical development . As synthetic methodologies continue to evolve , this compound will undoubtedly remain integral to future breakthroughs , offering new opportunities for innovation across multiple scientific disciplines .
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